Cas no 2361983-21-1 (5-(dimethylphosphoryl)pyrazine-2-carboxylic acid)

• Product Name: 5-(dimethylphosphoryl)pyrazine-2-carboxylic acid
• CAS No: 2361983-21-1
• MF: C₇H₉N₂O₃P
• MW: 200.131722211838
• MDL: MFCD32874550
• CID: 5086133
• PubChem ID: 155822171
• Update Time: 2026-03-02

5-(dimethylphosphoryl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Dimethylphosphorylpyrazine-2-carboxylic acid
• 5-(Dimethylphosphoryl)pyrazine-2-carboxylic acid
• F76314
• CS-0531100
• 2361983-21-1
• EN300-22929755
• 5-(dimethylphosphoryl)pyrazine-2-carboxylic acid

• MDL： MFCD32874550
• Inchi： 1S/C7H9N2O3P/c1-13(2,12)6-4-8-5(3-9-6)7(10)11/h3-4H,1-2H3,(H,10,11)
• InChI Key： XMKROGWAJBZLQA-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=NC(C(=O)O)=CN=1)=O

Computed Properties

• Exact Mass: 200.03507915g/mol
• Monoisotopic Mass: 200.03507915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.2

Additional information on 5-(dimethylphosphoryl)pyrazine-2-carboxylic acid

Comprehensive Overview of 5-(dimethylphosphoryl)pyrazine-2-carboxylic acid (CAS No. 2361983-21-1)

5-(dimethylphosphoryl)pyrazine-2-carboxylic acid (CAS No. 2361983-21-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique pyrazine core and phosphoryl functional group, exhibits versatile chemical properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural novelty and reactivity.

The dimethylphosphoryl moiety in 5-(dimethylphosphoryl)pyrazine-2-carboxylic acid enhances its stability and solubility, which are critical for pharmaceutical formulations. Recent studies highlight its role in the development of kinase inhibitors and metal-chelating agents, addressing growing demand for targeted therapies in oncology and neurodegenerative diseases. Its carboxylic acid group further allows for facile derivatization, enabling the creation of novel analogs with tailored bioactivity.

In agrochemical research, 5-(dimethylphosphoryl)pyrazine-2-carboxylic acid is investigated for its potential as a biodegradable pesticide precursor. With increasing global emphasis on sustainable farming practices, this compound’s ability to degrade into non-toxic metabolites aligns with regulatory trends favoring eco-friendly solutions. Its phosphorus-containing structure also contributes to soil nutrient enrichment, a topic of high relevance in precision agriculture discussions.

From a synthetic chemistry perspective, the compound’s heterocyclic scaffold offers opportunities for designing ligands in catalysis. Its coordination properties are exploited in transition-metal complexes, which are pivotal in industrial processes like hydrogenation and cross-coupling reactions. This aligns with the broader search for efficient catalysts to reduce energy consumption in chemical manufacturing.

The growing interest in CAS No. 2361983-21-1 is reflected in patent filings and academic publications, particularly in contexts like drug discovery and green chemistry. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to characterize its purity and stability, ensuring compliance with stringent industry standards. As research progresses, this compound is poised to play a transformative role in multiple high-impact sectors.